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Compound of Interest

Compound Name: Dimethoxydimethylsilane

Cat. No.: B074317

Essential Safety and Handling Guide for
Dimethoxydimethyisilane

For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Dimethoxydimethylsilane (CAS No. 1112-39-6). Adherence to these procedures is essential
for ensuring the safety of all laboratory personnel and minimizing environmental impact.
Dimethoxydimethylsilane is a highly flammable and reactive compound that requires careful
management.

Hazard Identification and Personal Protective
Equipment (PPE)

Dimethoxydimethylsilane is a highly flammable liquid and vapor that can cause serious eye
irritation, as well as skin and respiratory tract irritation.[1] A primary hazard is its reaction with
water or moisture to produce methanol, which is toxic and can cause a range of adverse health
effects, including nausea, headache, and visual impairment.[1]

Due to these hazards, the following Personal Protective Equipment (PPE) is mandatory when
handling this substance:
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o Eye Protection: Chemical splash goggles are required at all times. Contact lenses should not
be worn when handling this chemical.[1]

» Hand Protection: Neoprene or nitrile rubber gloves are essential to prevent skin contact.[1]

« Body Protection: A flame-retardant lab coat worn over long pants and closed-toe shoes is
required to protect against accidental splashes.

e Respiratory Protection: All work with Dimethoxydimethylsilane must be conducted in a
certified chemical fume hood. In situations where the ventilation is insufficient or for
emergency response, a NIOSH-certified organic vapor respirator with a black cartridge is
necessary.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for Dimethoxydimethylsilane for easy
reference.
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Property

Value

Molecular Formula

C4H1202Si

Molecular Weight 120.22 g/mol [2]
Colorless, clear liquid with an alcohol-like
Appearance
odor[3]
Boiling Point 81-82 °C[3]
Melting Point -80 °C[3]
Flash Point -8 °C (closed cup)[3]

Autoignition Temperature

325 °C[1]

Specific Gravity

0.8646 g/mL at 25 °C[1]

Vapor Pressure

100 mmHg at 36 °C[1]

Occupational Exposure Limits (OELS)

No specific OELs have been established for
Dimethoxydimethylsilane.[4][5][6] However, due
to its hydrolysis to methanol, exposure should

be minimized.

Operational Plan: From Receipt to Use

A systematic approach to handling Dimethoxydimethylsilane is crucial for safety. The

following workflow outlines the necessary steps from receiving the chemical to its use in

experimental procedures.
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Receiving and Storage

Receiving:
- Inspect container for damage.
- Verify label.

'

Storage:
- Store in a cool, dry, well-ventilated area.
- Keep away from ignition sources and moisture.
- Use a flammable liquids cabinet.

- J
4 )

Handlingand Use

Preparation:
- Don appropriate PPE.
- Work in a certified chemical fume hood.

'

Transfer:
- Ground and bond containers.
- Use non-sparking tools.
- Avoid static discharge.

'

Experimental Use:
- Maintain ventilation.
- Keep away from water and incompatible materials.

T J
\

4 EmergencyiProcedures

Spill Response:
- Evacuate area.
- Use inert absorbent material.
- Use non-sparking tools for cleanup.

Fire Response:
- Use dry chemical, CO2, or foam extinguisher.
- Do NOT use water.

Personal Exposure:
- Skin: Wash with soap and water.
- Eyes: Flush with water for 15 minutes.
- Inhalation: Move to fresh air.
- Seek immediate medical attention.

- J

Click to download full resolution via product page

Caption: Workflow for the safe handling of Dimethoxydimethylsilane.
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Disposal Plan: Step-by-Step Guide

Proper disposal of Dimethoxydimethylsilane waste is critical to prevent harm to personnel

and the environment. The primary method for rendering this chemical less hazardous is

through controlled hydrolysis.

Materials Needed:

Appropriate PPE (as listed above)

Chemical fume hood

Large beaker or flask (at least 10 times the volume of the waste)
Stir bar and magnetic stir plate

Dropping funnel

Ethanol or isopropanol

Sodium bicarbonate (for neutralization)

Designated hazardous waste container for flammable liquids

Procedure:

Work in a Fume Hood: All disposal procedures must be performed in a certified chemical
fume hood.

Dilution: Place the Dimethoxydimethylsilane waste in the reaction flask. Dilute the waste
with an equal volume of ethanol or isopropanol to help control the reaction rate.

Controlled Hydrolysis: Slowly add a 1:1 mixture of water and ethanol (or isopropanol) to the
diluted waste using a dropping funnel while stirring. The addition should be done dropwise to
manage the exothermic reaction and prevent splashing.

Completion of Reaction: Continue stirring the mixture for several hours to ensure the
hydrolysis is complete. The reaction is complete when no separate oily layer of unreacted
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silane is visible.

o Neutralization: Check the pH of the solution. If acidic, neutralize it by slowly adding sodium
bicarbonate until the pH is between 6 and 8.

o Waste Collection: The resulting mixture, containing methanol, ethanol/isopropanol, water,
and polysiloxanes, should be collected in a clearly labeled hazardous waste container for
flammable liquids.

o Container Decontamination: Triple-rinse the empty Dimethoxydimethylsilane container with
ethanol. Collect the rinsate and add it to the hazardous waste container.

PPE Selection Logic

The selection of appropriate PPE is directly linked to the identified hazards of
Dimethoxydimethylsilane. The following diagram illustrates this relationship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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